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Compound of Interest

Compound Name: 4-Cyclohexylcyclohexanol
CAS No.: 7335-42-4
Cat. No.: B7800581

Get Quote

\ J

Molecular Weight, Stereochemical Control, and Applications in Soft Matter Physics

Executive Summary

4-Cyclohexylcyclohexanol (

) is a bicyclic secondary alcohol that serves as a critical rigid scaffold in the synthesis of liquid
crystalline materials and pharmaceutical bioisosteres.[1] With a molecular weight of 182.30
g/mol , its utility is defined not merely by its mass, but by its stereochemistry. The molecule
exists as cis and trans diastereomers; the trans isomer, possessing a linear, rod-like (calamitic)
geometry, is thermodynamically preferred for mesophase formation in display technologies.

This guide details the physicochemical profile, stereoselective synthesis, and analytical
validation of 4-cyclohexylcyclohexanol, emphasizing the "trans-selective" protocols required
for high-value applications.

Part 1: Physicochemical Profile & Molecular
Weight[1][2]

The molecular weight of 4-cyclohexylcyclohexanol is derived from its formula
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[1][2] Precise stoichiometry is essential for calculating molar ratios in hydrogenation reactions
where catalyst loading is weight-dependent.[1]

Stoichiometric Breakdown

Atomic Mass ( Total Mass
Element Count .
g/mol ) Contribution
Carbon (C) 12 12.011 144.132
Hydrogen (H) 22 1.008 22.176
Oxygen (O) 1 15.999 15.999
Total MW 182.307 g/mol

Key Physical Properties

Note: Properties vary significantly between the mixture, pure cis, and pure trans forms.[3]

Property Value (Generall/Trans) Context
_ Trans: 7335-42-4 | Cis: 7335-
CAS Number 2433-14-9 (Mix)
11-7
) ] ] Waxy texture in cis-rich
Appearance White crystalline solid )
mixtures
] ] ) Pure trans often exhibits
Melting Point 94-98 °C (Mix) _ o
higher crystallinity
- ) High thermal stability due to
Boiling Point ~284 °C (760 mmHg) o
bicyclic framework
Density 0.993 g/cm?3 Solid phase density
N Soluble in EtOH, DCM, Insoluble in water (Lipophilic
Solubility

Toluene

scaffold)

Part 2: Stereoselective Synthesis
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Objective: Synthesize 4-cyclohexylcyclohexanol from 4-phenylphenol (or 4-
cyclohexylphenol) with control over the cis/trans ratio.

The Challenge of Stereocontrol
The hydrogenation of the aromatic ring creates new stereocenters.

» Kinetic Product (Cis): Hydrogen adds to the same face of the aromatic ring (syn-addition),
typically favored by Rhodium (Rh) or Ruthenium (Ru) catalysts under mild conditions.

o Thermodynamic Product (Trans): The "equatorial-equatorial” conformation is energetically
more stable (~2-3 kcal/mol lower energy).[1] Palladium (Pd) catalysts at higher
temperatures/pressures, or acidic conditions, facilitate isomerization to the trans form via a
keto-enol intermediate mechanism.

Protocol: High-Pressure Hydrogenation (Trans-
Selective)

Targeting the liquid crystal precursor.[1]

» Reagents: 4-Phenylphenol (Substrate), 5% Pd/C (Catalyst), Isopropanol (Solvent).[1]
o Equipment: High-pressure autoclave (Hastelloy or Stainless Steel).

» Procedure:

o Loading: Charge autoclave with substrate (0.5 M concentration) and catalyst (5 wt%
loading relative to substrate).

o Purge: Purge headspace 3x with

, then 3x with
1]

o Reaction: Pressurize to 50 bar (725 psi)

. Heat to 150°C.
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o Causality: The high temperature (150°C) is critical.[1] While hydrogenation occurs at lower
temps, the elevated thermal energy overcomes the activation barrier for the reversible
dehydrogenation-rehydrogenation cycle on the Pd surface, allowing the molecule to
equilibrate to the thermodynamically stable trans isomer.

o Workup: Filter catalyst while hot (to prevent product precipitation). Evaporate solvent.[1]
Recrystallize from hexane to enrich the trans isomer further.

Synthesis Workflow Visualization

Conditions:
Pd/C, 150°C, 50 bar H2
(Thermodynamic Control)

4-Phenylphenol
Precursor)

Interme: diate: eduction Enrichment Recrystallization solation Pure Trans-4-cyclohexylcyclohexanol
4-Cyclohexylcyclohexanone Hexane) (>98% de)

(Aromatic Precursor)

Click to download full resolution via product page

Caption: Figure 1. Thermodynamic control pathway for maximizing trans-isomer yield via Pd-
catalyzed hydrogenation.

Part 3: Analytical Characterization

Trustworthiness: You cannot rely on melting point alone due to the depression caused by
isomeric mixtures.[1] NMR is the gold standard for validation.[1]

NMR Spectroscopy ( NMR)

Differentiation relies on the Karplus relationship regarding coupling constants (

) of the proton at the C1 position (

)

o Trans Isomer (Equatorial OH, Axial H):
o The methine proton is Axial.[1]
o It has two large anti-periplanar couplings with adjacent axial protons (

Hz).[1]
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o Signal: Appears as a broad triplet of triplets (tt) or multiplet with wide splitting width (~25
Hz total width).[1]

o Shift: Typically

3.4 -3.6 ppm.[1]

o Cis Isomer (Axial OH, Equatorial H):

[¢]

The methine proton is Equatorial.[1]

o

It lacks large anti-periplanar couplings; only small gauche couplings (

Hz) exist.[1]

[e]

Signal: Appears as a narrow multiplet or broad singlet (total width < 10 Hz).[1]

o

Shift: Typically downfield shifted relative to trans (

3.9 - 4.1 ppm) due to 1,3-diaxial interactions.[1]

Analytical Decision Logic[1][2]
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Caption: Figure 2. NMR-based decision tree for stereochemical assignment of the cyclohexyl
ring.

Part 4: Applications in Material Science

The molecular weight and rigidity of 4-cyclohexylcyclohexanol make it a cornerstone in
Liquid Crystal (LC) technology.[1]

Dielectric Anisotropy & Nematic Phases

Modern displays (TFT-LCD) require mixtures of liquid crystals that exhibit a nematic phase
(orientational order without positional order) over a wide temperature range.[1]
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» Role of the Scaffold: The trans-4-cyclohexylcyclohexyl core provides a rigid, rod-like
(calamitic) structure.[1] This geometry is essential for mesophase stability.[1] The cis isomer
is "bent" and disrupts liquid crystalline packing, acting as a defect.

 Derivatization: The hydroxyl group is rarely used "as is" in displays.[1] It acts as a handle for
functionalization—typically esterification or etherification—to attach polar "head" groups (like
fluorinated benzenes) or non-polar "tails" (alkyl chains).[1]

o Low Viscosity: Cyclohexyl-based LCs have lower rotational viscosity compared to their
biphenyl counterparts, leading to faster switching speeds (response times) in displays.[1]

Pharmaceutical Bioisosteres

In drug discovery, the 4-cyclohexylcyclohexyl group serves as a lipophilic spacer.[1]

» Bioisosterism: It mimics the spatial occupancy of a biphenyl group but with different
electronic properties (non-aromatic,

hybridized).

o Metabolic Stability: The saturated rings are generally more resistant to oxidative metabolism
(CYP450) than electron-rich aromatic systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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